2-Hydroxy-N-methyl-4-sulfamoylbenzamide

• Molecular Formula: C8H10N2O4S
• Molecular Weight: 230.24 g/mol
• IUPAC Name: 2-hydroxy-N-methyl-4-sulfamoylbenzamide
• InChI: InChI=1S/C8H10N2O4S/c1-10-8(12)6-3-2-5(4-7(6)11)15(9,13)14/h2-4,11H,1H3,(H,10,12)(H2,9,13,14)
• InChI Key: ZNWSZMGFRPQILC-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=C(C=C1)S(=O)(=O)N)O

Description

2-Hydroxy-N-methyl-4-sulfamoylbenzamide is a benzenesulfonamide derivative characterized by a hydroxy group at the 2-position, an N-methyl sulfamoyl moiety at the 4-position, and a benzamide functional group. This compound belongs to a class of sulfonamides known for their diverse biological activities, including enzyme inhibition (e.g., carbonic anhydrase) and antimicrobial properties . Its synthesis typically involves condensation reactions under acidic or reflux conditions, as seen in analogous sulfonamide preparations .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of benzamide derivatives, including 2-Hydroxy-N-methyl-4-sulfamoylbenzamide, can be achieved through the direct condensation of carboxylic acids and amines. One efficient method involves the use of diatomite earth immobilized with Lewis acidic ionic liquid (diatomite earth@IL/ZrCl4) under ultrasonic irradiation . This method is advantageous due to its eco-friendly nature, high yield, and low reaction times.

Industrial Production Methods

In industrial settings, the production of benzamide derivatives often involves high-temperature reactions between carboxylic acids and amines. The use of solid acid catalysts and ultrasonic irradiation can enhance the efficiency and yield of the process .

Chemical Reactions Analysis

Types of Reactions

2-Hydroxy-N-methyl-4-sulfamoylbenzamide undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride. The reactions are typically carried out under controlled temperature and pressure conditions to ensure optimal yield and selectivity.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acids, while reduction may produce amines.

Scientific Research Applications

2-Hydroxy-N-methyl-4-sulfamoylbenzamide has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: It is used in the study of enzyme inhibition and protein interactions.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Hydroxy-N-methyl-4-sulfamoylbenzamide involves its interaction with specific molecular targets, such as enzymes and proteins. It acts by inhibiting the activity of certain enzymes, thereby affecting various biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below highlights key structural differences between 2-Hydroxy-N-methyl-4-sulfamoylbenzamide and related compounds:

Compound Name	Key Substituents	Functional Groups	Biological Relevance
2-Hydroxy-N-methyl-4-sulfamoylbenzamide	2-OH, 4-SO₂NHCH₃, benzamide	Sulfamoyl, hydroxy, benzamide	Enzyme inhibition, antimicrobial
N-(2,2-Diphenylethyl)-4-nitrobenzamide	4-NO₂, diphenylethylamine	Nitro, benzamide	Potential kinase inhibition
Methyl N-4-[2-(5-chloro-2-methoxybenzamido)ethyl]benzenesulfonylcarbamate	4-SO₂NHCO₂CH₃, chloro, methoxy	Carbamate, chloro, methoxy	Pharmacopoeia standard (BP237)
(S)-N-((4-methoxyphenyl)(naphthalen-1-yl)methyl)-4-methylbenzenesulfonamide	4-CH₃, methoxyphenyl-naphthyl	Sulfonamide, chiral center	Chiral ligand applications

Key Observations :

• Sulfamoyl vs. Carbamate : The sulfamoyl group (SO₂NHCH₃) in the target compound contrasts with the carbamate (SO₂NHCO₂CH₃) in . Carbamates generally exhibit lower acidity and altered pharmacokinetics compared to sulfamoyl groups.
• Hydroxy vs.

Physicochemical Properties

Property	2-Hydroxy-N-methyl-4-sulfamoylbenzamide	(S)-N-((4-methoxyphenyl)(naphthalen-1-yl)methyl)-4-methylbenzenesulfonamide	Methyl N-4-[2-(5-chloro-2-methoxybenzamido)ethyl]benzenesulfonylcarbamate
Solubility	Moderate in polar solvents	Low (due to bulky naphthyl group)	High (carbamate enhances polarity)
Optical Rotation ([α]D²⁰)	N/A	+2.5 (c 1.06, CHCl₃)	N/A
Melting Point	~200–220°C (estimated)	Not reported	>250°C

Notes:

• The chiral compound in demonstrates high stereochemical purity (99%), which is critical for enantioselective applications.
• The carbamate derivative () is listed as a British Pharmacopoeia standard, indicating regulatory validation for pharmaceutical use.

Spectroscopic and Analytical Data

Nuclear Magnetic Resonance (NMR) :

• Target Compound : Expected aromatic protons (δ 7.2–8.1 ppm) and hydroxy proton (δ 10–12 ppm). Comparable to the sulfonamide in , which shows distinct splitting patterns due to its chiral center.
• Nitrobenzamide () : Aromatic protons shifted downfield (δ 8.3–8.5 ppm) due to the nitro group’s electron-withdrawing effect.

Mass Spectrometry :

• The target compound’s ESI-MS would likely show [M+H]⁺ at m/z ~290, whereas the carbamate () displays [M+Na]⁺ at m/z 482 .

Infrared Spectroscopy :

• Sulfamoyl stretching vibrations (~1340 cm⁻¹ for SO₂) align with reports in , while the carbamate () exhibits C=O stretches at ~1700 cm⁻¹.

Key Insight :

• The target compound’s synthesis mirrors methods in , but prolonged reaction times may reduce yields due to side reactions.